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Compound of Interest

Compound Name: 1-Benzothiophene-5-carbaldehyde

Cat. No.: B158884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-benzothiophene-5-
carbaldehyde, a compound utilized in various research and development applications,

particularly in medicinal chemistry and drug discovery.[1][2][3] Adherence to these guidelines is

crucial for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Classification
1-Benzothiophene-5-carbaldehyde is classified as a hazardous substance. The following

tables summarize its GHS classification and associated hazard statements. It is imperative to

understand these hazards before handling the compound.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific target organ toxicity — Single exposure 3 (Respiratory tract irritation)

Source: Aggregated data from multiple safety data sheets.

Table 2: Hazard and Precautionary Statements
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Code Statement

Hazard Statements

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source: Aggregated data from multiple safety data sheets.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 1-benzothiophene-5-
carbaldehyde is essential for its safe handling and storage.
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Table 3: Physical and Chemical Properties

Property Value Source

Molecular Formula C9H6OS [4]

Molecular Weight 162.21 g/mol [4]

Appearance Solid

Melting Point 53 °C [5]

Boiling Point 303.2±15.0 °C (Predicted) [5]

Density 1.300±0.06 g/cm3 (Predicted) [5]

Storage Temperature
2-8°C under inert gas (nitrogen

or Argon)
[5]

Experimental Protocols for Safe Handling and
Storage
The following protocols provide detailed methodologies for the safe handling, storage, and

disposal of 1-benzothiophene-5-carbaldehyde in a laboratory setting.

General Safe Handling Protocol
This protocol outlines the essential steps for safely handling 1-benzothiophene-5-
carbaldehyde during routine laboratory procedures.

Methodology:

Engineering Controls: All manipulations of 1-benzothiophene-5-carbaldehyde must be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Inspect gloves for any

signs of degradation or puncture before use.
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Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Lab Coat: A flame-resistant lab coat must be worn and fully fastened.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.

Dispensing and Weighing:

Perform all weighing and dispensing of the solid compound within a fume hood or a

ventilated balance enclosure.

Use a spatula for transferring the solid to minimize dust generation.

Ensure the balance is decontaminated after use.

Reactions and Procedures:

Set up all reactions in the fume hood.

Avoid heating the compound near open flames or spark sources. Use controlled heating

methods such as heating mantles or oil baths.

Keep containers tightly closed when not in use to prevent the release of vapors.

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage Protocol
Proper storage is critical to maintain the stability of 1-benzothiophene-5-carbaldehyde and

prevent accidental exposure.
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Methodology:

Container: Store the compound in its original, tightly sealed container. If transferred to a

secondary container, ensure it is clearly labeled with the chemical name, CAS number

(10133-30-9), and all relevant hazard pictograms.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2-8°C.[5]

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[5]

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and strong

reducing agents.

Segregation: Store separately from incompatible materials and foodstuffs.

Disposal Protocol
All waste containing 1-benzothiophene-5-carbaldehyde must be treated as hazardous waste

and disposed of according to institutional and local regulations.

Methodology:

Waste Collection:

Collect all solid and liquid waste containing 1-benzothiophene-5-carbaldehyde in

designated, clearly labeled, and sealed hazardous waste containers.

Do not mix with other waste streams unless compatible.

Decontamination of Lab Equipment:

Rinse contaminated glassware and equipment with a suitable organic solvent (e.g.,

acetone or ethanol) in a fume hood.

Collect the rinse solvent as hazardous waste.
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After the initial rinse, wash the equipment with soap and water.

Spill Response:

In case of a small spill, wear appropriate PPE and absorb the material with an inert

absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

For large spills, evacuate the area and contact the institution's environmental health and

safety department.

Final Disposal: The material can be disposed of by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing. Do not discharge to sewer systems.[6]

Visualized Workflows and Pathways
The following diagrams, created using the DOT language, illustrate key workflows and potential

biological pathways relevant to the safety and handling of 1-benzothiophene-5-carbaldehyde.

Laboratory Handling Workflow
This diagram outlines the general workflow for handling hazardous chemicals like 1-
benzothiophene-5-carbaldehyde in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158884#1-benzothiophene-5-carbaldehyde-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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